![molecular formula C12H12ClNO3S2 B6417864 3-chloro-4-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide CAS No. 1060310-40-8](/img/structure/B6417864.png)
3-chloro-4-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-chloro-4-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide” is a complex organic molecule that contains several functional groups. It has a benzene ring which is substituted with a chloro group, a methoxy group, and a sulfonamide group. The sulfonamide group is further substituted with a thiophene ring through a methylene bridge .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the introduction of the chloro and methoxy groups onto the benzene ring, the formation of the sulfonamide group, and the attachment of the thiophene ring. The exact methods would depend on the specific conditions and reagents used .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these functional groups around the benzene ring. The presence of the electron-withdrawing chloro group and the electron-donating methoxy group could potentially influence the reactivity of the molecule .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. For example, the chloro group might be susceptible to nucleophilic substitution reactions, while the sulfonamide group could potentially engage in a variety of reactions depending on the specific conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by the functional groups present and their arrangement on the benzene ring .Scientific Research Applications
Medicinal Chemistry
Thiophene and its substituted derivatives, including “3-chloro-4-methoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide”, are a very important class of heterocyclic compounds with diverse applications in medicinal chemistry . They have been reported to possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .
Material Science
Thiophene-based compounds also have significant applications in material science . The methoxy (–OCH3) group in “3-chloro-4-methoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide” gives a small contribution to nonlinearity and triggers to form a noncentrosymmetric crystal . These properties make it a promising candidate for technological applications .
Nonlinear Optical Materials
In the field of photonics, researchers are searching for new organic nonlinear optical materials . Some of the third-order nonlinear optical materials, like “3-chloro-4-methoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide”, are used in optical switching applications and optical signal-processing systems .
Cosmetic Compositions
The N-substituted sulfonyloxybenzylamines, a group to which “3-chloro-4-methoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide” belongs, are believed to have the ability to improve the overall appearance of skin, including reversing skin wrinkles, by stimulating collagen production with cosmetic compositions comprising effective amounts .
Early Discovery Research
Sigma-Aldrich provides “3-chloro-4-methoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide” to early discovery researchers as part of a collection of rare and unique chemicals . This indicates its potential use in various early-stage scientific research applications.
Drug Design and Discovery
As the world’s population is increasing at an alarming rate, health problems have also become a very serious clinical problem. Therefore, it is an urgent requirement for the scientist to design and discover new drug molecules which possibly offers some of the greatest hopes for success in present and future epoch . “3-chloro-4-methoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide” could be a potential candidate for such drug discovery efforts .
Mechanism of Action
Target of Action
It is known that thiophene derivatives, a key structural component of this compound, have a wide range of therapeutic properties and can interact with various biological targets .
Mode of Action
It’s plausible that the compound interacts with its targets through a mechanism similar to other thiophene derivatives .
Biochemical Pathways
Thiophene derivatives are known to affect a variety of biochemical pathways, but the exact pathways influenced by this specific compound would require further investigation .
Result of Action
Thiophene derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer effects .
Safety and Hazards
Future Directions
Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studies to optimize its synthesis, investigations of its reactivity under various conditions, and evaluations of its potential uses in areas such as medicine or materials science .
properties
IUPAC Name |
3-chloro-4-methoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClNO3S2/c1-17-12-3-2-10(6-11(12)13)19(15,16)14-7-9-4-5-18-8-9/h2-6,8,14H,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOGPCEUSULGDBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NCC2=CSC=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClNO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.